Mechanism of action of 8-chloro-5-methyl-3,4-dihydroquinazolin-4-one in vitro
Mechanism of action of 8-chloro-5-methyl-3,4-dihydroquinazolin-4-one in vitro
An In-Depth Technical Guide on the Inferred Mechanism of Action of 8-chloro-5-methyl-3,4-dihydroquinazolin-4-one In Vitro
A Note on the Scope of this Guide
Direct experimental evidence detailing the specific mechanism of action for 8-chloro-5-methyl-3,4-dihydroquinazolin-4-one is not extensively documented in the current scientific literature. This guide, therefore, synthesizes information from a broader class of structurally related quinazolinone compounds to infer a likely mechanism of action for the specified molecule. The proposed pathways and experimental protocols are based on well-established structure-activity relationships within the quinazolinone family, providing a foundational framework for initiating targeted in vitro studies.
Introduction to the Quinazolinone Scaffold: A Privileged Structure in Medicinal Chemistry
The quinazolinone core, a bicyclic aromatic structure composed of a benzene ring fused to a pyrimidinone ring, is recognized as a "privileged scaffold" in medicinal chemistry.[1][2] This designation is due to its ability to bind to a wide variety of biological targets, leading to a broad spectrum of pharmacological activities.[3][4][5] The versatility of the quinazolinone structure is highly dependent on the nature and position of its substituents.[1] Modifications at various positions have led to the development of compounds with anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties, among others.[3][6][7]
The specific compound of interest, 8-chloro-5-methyl-3,4-dihydroquinazolin-4-one, possesses two key substitutions: a chloro group at the 8-position and a methyl group at the 5-position. The presence of a halogen at the 8-position has been noted in the literature to potentially enhance the biological activities of quinazolinone derivatives, particularly their antimicrobial effects.[2] This guide will explore the probable molecular targets and cellular effects of this compound based on the known activities of its parent scaffold.
Inferred Molecular Targets and Mechanisms of Action
Based on the extensive research into quinazolinone derivatives, several potential mechanisms of action for 8-chloro-5-methyl-3,4-dihydroquinazolin-4-one can be proposed. These are broadly categorized below.
Enzyme Inhibition
The quinazolinone nucleus is a common feature in many enzyme inhibitors.[1]
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Protein Kinase Inhibition : A significant number of quinazolinone derivatives function as potent inhibitors of protein kinases.[1] These enzymes are critical components of cellular signaling pathways that regulate cell proliferation, differentiation, and apoptosis. Many FDA-approved anticancer drugs are kinase inhibitors based on a related 4-aminoquinazoline scaffold.[6] It is plausible that 8-chloro-5-methyl-3,4-dihydroquinazolin-4-one could act as an ATP-competitive inhibitor, binding to the ATP pocket of kinases such as Epidermal Growth Factor Receptor (EGFR) or Vascular Endothelial Growth Factor Receptor (VEGFR).[3][6]
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Phosphoinositide 3-Kinase (PI3K) Inhibition : The PI3K pathway is another crucial signaling cascade often dysregulated in cancer. Some chloro-methylquinazolinones have been investigated as PI3K-δ inhibitors.[8] The quinazolinone moiety can embed into a hydrophobic pocket of the enzyme, leading to its inhibition.[8]
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Poly (ADP-ribose) Polymerase (PARP) Inhibition : PARP inhibitors are an established class of anticancer agents, particularly for cancers with deficiencies in DNA repair mechanisms like BRCA1/2 mutations.[6] The quinazolinone scaffold has been successfully utilized to design potent PARP-1 inhibitors.[6][7]
Anticancer Cellular Mechanisms
Beyond direct enzyme inhibition, quinazolinone derivatives have been shown to exert anticancer effects through various cellular mechanisms.
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Induction of Apoptosis : Many quinazolinone compounds can trigger programmed cell death (apoptosis) in cancer cells.[1] This often involves the activation of caspases and the modulation of the Bcl-2 family of proteins.[1]
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Cell Cycle Arrest : By interfering with key cell cycle regulators, these compounds can halt the progression of the cell cycle, thereby preventing cancer cell proliferation.[1]
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Inhibition of Tubulin Polymerization : Tubulin is a critical protein for the formation of microtubules, which are essential for cell division. Some quinazolinone derivatives have been shown to inhibit tubulin polymerization, a mechanism shared by several established chemotherapy drugs.[9]
Antimicrobial Activity
Structure-activity relationship studies of quinazolinones have indicated that substitutions at positions 2 and 3, and the presence of a halogen atom at the 6 and 8 positions, can enhance their antimicrobial activities.[2] Given the 8-chloro substitution, it is reasonable to hypothesize that 8-chloro-5-methyl-3,4-dihydroquinazolin-4-one may possess antibacterial or antifungal properties.
Proposed In Vitro Experimental Workflows for Mechanistic Elucidation
To move from inferred to evidence-based mechanisms, a systematic in vitro investigation is required. The following section provides detailed protocols for key experiments to characterize the mechanism of action of 8-chloro-5-methyl-3,4-dihydroquinazolin-4-one.
Workflow for Initial Cytotoxicity Screening
The first step is to determine the compound's effect on cell viability across various cell lines, typically cancer cell lines, to identify a suitable model system for further mechanistic studies.
Caption: Workflow for identifying potential kinase targets via panel screening.
Protocol: General Kinase Inhibition Assay (for IC50 determination)
This protocol describes a generic method; specific conditions will vary depending on the kinase.
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Reagents : Prepare assay buffer, kinase, substrate (peptide or protein), and ATP.
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Compound Dilution : Prepare a serial dilution of 8-chloro-5-methyl-3,4-dihydroquinazolin-4-one in the assay buffer.
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Reaction Setup : In a 384-well plate, add the compound dilutions, the specific kinase, and the substrate.
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Initiation : Initiate the reaction by adding ATP. The final concentration of ATP should be close to its Km value for the specific kinase.
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Incubation : Incubate the reaction mixture at room temperature for a specified time (e.g., 60 minutes).
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Detection : Stop the reaction and measure the remaining ATP using a luminescence-based kit (e.g., Kinase-Glo®). Luminescence is inversely proportional to kinase activity.
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Data Analysis : Plot the percentage of kinase inhibition against the compound concentration and fit the data to a four-parameter logistic equation to calculate the IC50 value.
Workflow for Apoptosis and Cell Cycle Analysis
To determine if the observed cytotoxicity is due to apoptosis or cell cycle arrest, flow cytometry-based assays are essential.
Caption: Parallel workflows for assessing apoptosis and cell cycle distribution.
Protocol: Annexin V/PI Apoptosis Assay
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Treatment and Harvesting : Treat cells as described above. Harvest both adherent and floating cells, and wash with cold PBS.
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Staining : Resuspend cells in 1X Annexin Binding Buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.
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Incubation : Incubate in the dark at room temperature for 15 minutes.
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Analysis : Analyze the samples immediately by flow cytometry. The cell populations can be distinguished as:
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Live cells (Annexin V- / PI-)
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Early apoptotic cells (Annexin V+ / PI-)
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Late apoptotic/necrotic cells (Annexin V+ / PI+)
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Necrotic cells (Annexin V- / PI+)
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Summary of Potential Activities and Data Presentation
The potential in vitro activities of 8-chloro-5-methyl-3,4-dihydroquinazolin-4-one are summarized below. Experimental validation is required to confirm these hypotheses.
| Inferred Activity | Potential Molecular Target/Pathway | Key Validating Experiments |
| Anticancer | Protein Kinases (e.g., EGFR, VEGFR), PI3K, PARP | Kinase Panel Screening, IC50 Determination |
| Tubulin Polymerization | Tubulin Polymerization Assay | |
| Induction of Apoptosis | Annexin V/PI Staining, Caspase Activity Assays | |
| Cell Cycle Arrest | Propidium Iodide Staining and Flow Cytometry | |
| Antimicrobial | Bacterial/Fungal Cellular Machinery | Minimum Inhibitory Concentration (MIC) Assays |
| Anti-inflammatory | Cyclooxygenase (COX) enzymes, Cytokine production | COX Inhibition Assays, ELISA for cytokines |
Conclusion and Future Directions
While the precise mechanism of action for 8-chloro-5-methyl-3,4-dihydroquinazolin-4-one remains to be elucidated, its chemical structure strongly suggests it belongs to a pharmacologically active class of compounds with potential as an enzyme inhibitor, particularly in the context of cancer therapy. The quinazolinone scaffold is a proven pharmacophore, and the substitutions on this specific molecule warrant a thorough investigation.
The experimental workflows detailed in this guide provide a clear, logical path for researchers to follow. Beginning with broad cytotoxicity screening, followed by target deconvolution through kinase profiling, and cellular mechanism analysis via apoptosis and cell cycle assays, will systematically uncover the in vitro biological activity of this compound. These foundational studies are a prerequisite for any further preclinical development and will provide the necessary insights for optimizing this potentially valuable chemical entity.
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- 4. 4(3H)-Quinazolinone: A Natural Scaffold for Drug and Agrochemical Discovery - PMC [pmc.ncbi.nlm.nih.gov]
- 5. 4(3 H)-Quinazolinone: A Natural Scaffold for Drug and Agrochemical Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
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- 8. Synthesis, <i>in-silico</i>, and <i>in-vitro</i> study of novel chloro methylquinazolinones as PI3K-δ inhibitors, cytotoxic agents - Arabian Journal of Chemistry [arabjchem.org]
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